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Compound of Interest

3-Bromo-5-chloropyrazine-2-
Compound Name:
carbonitrile

cat. No.: B1288335

An In-depth Technical Guide to the Safe Handling of 3-Bromo-5-chloropyrazine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended as a technical guide for trained professionals in research and
development and should not be considered a substitute for a comprehensive Safety Data
Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the material in
use and adhere to all institutional and regulatory safety protocols.

Introduction

3-Bromo-5-chloropyrazine-2-carbonitrile is a halogenated pyrazine derivative with potential
applications in medicinal chemistry and drug development. Its chemical structure, containing
bromine, chlorine, and a nitrile group, suggests the need for careful handling due to potential
toxicological and reactive hazards. This guide provides a summary of available safety
information and best practices for its handling and use in a laboratory setting.

Hazard Identification and Classification
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While a complete, verified GHS classification for 3-Bromo-5-chloropyrazine-2-carbonitrile is

not consistently available across all sources, data for structurally related compounds and

general knowledge of halogenated nitriles indicate the following potential hazards.

Table 1: Potential GHS Classification

Hazard Class

Hazard Category

Potential Hazard

Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 )

skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation

Note: This classification is based on data for similar compounds and should be used as a

precautionary guideline.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 3-Bromo-5-chloropyrazine-2-carbonitrile
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Property Value

CAS Number 440124-25-4[1][2][3]
Molecular Formula CsHBrCINs[4][2]
Molecular Weight 218.44 g/mol
Appearance Solid (form may vary)
Vapor Pressure 0.001 mmHg at 25°C[4]
LogP 1.77[4]

Polar Surface Area 49.57 A7[4]

Safe Handling and Storage

Adherence to strict laboratory protocols is essential when working with this compound.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Chemical safety goggles or a face shield

Eye/Face Protection )
conforming to EN166 or NIOSH standards.[5]

Chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene) inspected before use. A lab coat or

chemical-resistant apron should be worn.[5]

For operations that may generate dust or
Respiratory Protection aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended.[6]

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.[5]
e Do not eat, drink, or smoke in the laboratory.[6]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[5][6]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[6]

o Store in a locked cabinet or other secure location.[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

Table 4: First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

o Specific Hazards: Thermal decomposition may produce toxic and irritating gases, including

nitrogen oxides, carbon oxides, hydrogen chloride, and hydrogen bromide.[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment as outlined in Section 4.2. Avoid breathing dust and ensure adequate

ventilation.[5]
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e Environmental Precautions: Prevent the material from entering drains or waterways.[5]

o Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[5]

Experimental Protocols and Logical Workflows
General Handling Workflow
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General Handling Workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile

Preparation

Review SDS and SOPs

i

Don Appropriate PPE

:

Prepare Work Area in Fume Hood

Handling

Weigh Compound in Ventilated Enclosure

i

Perform Experiment

Cleanup and Disposal

Decontaminate Equipment

l

Dispose of Waste in Labeled Container

l

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Bromo-5-chloropyrazine-2-carbonitrile.
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Emergency Response Logic

Emergency Response Logic

Incident Occurs
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Inhalation mall Large

a a Rinse Mouth 5

Flush with Water for 15 min P Contain with Inert Material Evacuate Area
5 Do NOT Induce Vomiting 3

Seek Medical Attention Collect for Disposal Contact EH&S

Seek Medical Attention

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap and Water

Click to download full resolution via product page

Caption: Decision-making flow for emergency response to an incident.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Waste should be treated as hazardous. Do not allow this chemical
to enter the environment.

Conclusion

3-Bromo-5-chloropyrazine-2-carbonitrile is a chemical that requires careful and informed
handling. By adhering to the precautions outlined in this guide, researchers can minimize their
risk of exposure and ensure a safe laboratory environment. Always prioritize safety and consult
with institutional safety officers for any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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